molecular formula C18H19N5O4 B2778035 2-((1-(3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoyl)piperidin-4-yl)oxy)nicotinonitrile CAS No. 1797186-19-6

2-((1-(3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoyl)piperidin-4-yl)oxy)nicotinonitrile

Cat. No. B2778035
CAS RN: 1797186-19-6
M. Wt: 369.381
InChI Key: JVVHUJXRQJUCRP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Molecular Structure Analysis

The molecular weight of this compound is 369.381. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms . The compound also contains a piperidine ring, which is a common structure in many pharmaceuticals .

Scientific Research Applications

Crystallography and Molecular Structure

The study of crystal structures of related compounds, such as pyrimidine derivatives, reveals intricate hydrogen bonding patterns and molecular conformations. For example, a study by Orozco et al. (2009) on a salt-type adduct formed between a pyrimidine derivative and piperidine showcases a structure containing 20 independent hydrogen bonds, highlighting the potential for these compounds in understanding molecular interactions and designing new materials (Orozco, Insuasty, Cobo, & Glidewell, 2009).

Antimicrobial Activities

Compounds related to "2-((1-(3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoyl)piperidin-4-yl)oxy)nicotinonitrile" have been synthesized and evaluated for their antimicrobial properties. For instance, Behalo (2008) synthesized novel pyrido[2,3-d]pyrimidine derivatives and evaluated their antibacterial and antifungal activities, indicating the potential of such compounds in developing new antimicrobial agents (Behalo, 2008).

Synthetic Methodologies

Research has also focused on developing synthetic methodologies for pyrimidine and nicotinonitrile derivatives. Lukyanov et al. (2008) discussed the synthesis of sterically hindered pyridines from nicotinonitriles, contributing to the field of organic synthesis by providing new routes to heterocyclic compounds (Lukyanov, Bliznets, & Shorshnev, 2008).

Theoretical Studies

Theoretical studies complement experimental work by providing insights into the reactivity and properties of nicotinonitrile derivatives. Abd El-Fatah et al. (2017) conducted experimental and theoretical studies on the regioselective alkylation of 2-mercaptonicotinonitrile derivatives, highlighting the utility of these compounds as building blocks for novel heterocyclic compounds (Abd El-Fatah, Darweesh, Mohamed, Abdelhamid, & Elwahy, 2017).

Mechanism of Action

The mechanism of action of this compound is not specified in the available resources. It’s possible that it could interact with biological systems in a way that’s characteristic of other compounds containing pyrimidine and piperidine rings .

properties

IUPAC Name

2-[1-[3-(2,4-dioxopyrimidin-1-yl)propanoyl]piperidin-4-yl]oxypyridine-3-carbonitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H19N5O4/c19-12-13-2-1-7-20-17(13)27-14-3-8-22(9-4-14)16(25)6-11-23-10-5-15(24)21-18(23)26/h1-2,5,7,10,14H,3-4,6,8-9,11H2,(H,21,24,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JVVHUJXRQJUCRP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1OC2=C(C=CC=N2)C#N)C(=O)CCN3C=CC(=O)NC3=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H19N5O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

369.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-((1-(3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoyl)piperidin-4-yl)oxy)nicotinonitrile

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.